Cas no 849218-01-5 (Quinazoline, 6,7-dimethoxy-2-methyl-4-(4-nitrophenoxy)-)
849218-01-5 structure
Product Name:Quinazoline, 6,7-dimethoxy-2-methyl-4-(4-nitrophenoxy)-
CAS No:849218-01-5
MF:C17H15N3O5
MW:341.318104028702
CID:1834208
PubChem ID:66669429
Update Time:2025-04-21
Quinazoline, 6,7-dimethoxy-2-methyl-4-(4-nitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Quinazoline, 6,7-dimethoxy-2-methyl-4-(4-nitrophenoxy)-
- 6,7-dimethoxy-2-methyl-4-(4-nitro-phenoxy)-quinazoline
- SCHEMBL372022
- DB-350271
- 6,7-dimethoxy-2-methyl-4-(4-nitro-phenoxy)quinazoline
- GMJCWFQTODFECJ-UHFFFAOYSA-N
- 849218-01-5
-
- Inchi: 1S/C17H15N3O5/c1-10-18-14-9-16(24-3)15(23-2)8-13(14)17(19-10)25-12-6-4-11(5-7-12)20(21)22/h4-9H,1-3H3
- InChI Key: GMJCWFQTODFECJ-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])C1=C2C=C(C(=CC2=NC(C)=N1)OC)OC
Computed Properties
- Exact Mass: 341.10117059g/mol
- Monoisotopic Mass: 341.10117059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 99.3Ų
Quinazoline, 6,7-dimethoxy-2-methyl-4-(4-nitrophenoxy)- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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